Cas no 120895-52-5 (Compd with cholesteryl sulfate)

• Product Name: Compd with cholesteryl sulfate
• CAS No: 120895-52-5
• MF: C₇₄H₁₁₉NO₂₁S
• MW: 1390.795784235
• CID: 2734350
• Update Time: 2025-10-29

Compd with cholesteryl sulfate Chemical and Physical Properties

Names and Identifiers

• Compd with cholesteryl sulfate
• Amphocil
• Amphotericin B cholesteryl sulfate

• Inchi： 1S/C47H73NO17.C27H46O4S/c1-27-17-15-13-11-9-7-5-6-8-10-12-14-16-18-34(64-46-44(58)41(48)43(57)30(4)63-46)24-38-40(45(59)60)37(54)26-47(61,65-38)25-33(51)22-36(53)35(52)20-19-31(49)21-32(50)23-39(55)62-29(3)28(2)42(27)56;1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5/h5-18,27-38,40-44,46,49-54,56-58,61H,19-26,48H2,1-4H3,(H,59,60);9,18-19,21-25H,6-8,10-17H2,1-5H3,(H,28,29,30)/b6-5+,9-7+,10-8+,13-11+,14-12+,17-15+,18-16+;/t27-,28-,29-,30+,31+,32+,33-,34-,35+,36+,37-,38-,40+,41-,42+,43+,44-,46-,47+;19-,21+,22+,23-,24+,25+,26+,27-/m01/s1
• InChI Key： PCTMTFRHKVHKIS-BMFZQQSSSA-N
• SMILES： S(=O)(=O)(O[H])O[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H].O1[C@@]2([H])C([H])([H])[C@]([H])(C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])OC(C([H])([H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]([H])([C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[C@@]1(C([H])([H])[C@@]([H])([C@@]2([H])C(=O)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])=O)O[H])O[C@@]1([H])[C@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])N([H])[H])O[H] |c:90,94,98,102,106,110,114|

Additional information on Compd with cholesteryl sulfate

Cholesteryl Sulfate (CAS No. 120895-52-5): An Overview of Its Structure, Properties, and Applications in Biomedical Research

Cholesteryl sulfate (CAS No. 120895-52-5) is a sterol sulfate ester that has garnered significant attention in the fields of biochemistry, pharmacology, and biomedicine. This compound is derived from cholesterol, a fundamental component of cell membranes and a precursor to various steroid hormones and bile acids. The addition of a sulfate group to the cholesterol molecule significantly alters its physicochemical properties, making it an intriguing subject for both fundamental research and practical applications.

Structure and Chemical Properties: Cholesteryl sulfate is characterized by its unique molecular structure, which consists of a hydrophobic cholesterol backbone and a hydrophilic sulfate group. This amphiphilic nature allows cholesteryl sulfate to play a crucial role in various biological processes, including membrane dynamics, signal transduction, and lipid metabolism. The compound is highly soluble in water and organic solvents, making it versatile for use in both aqueous and non-aqueous environments.

Biological Functions: In biological systems, cholesteryl sulfate has been implicated in several key functions. One of its primary roles is in the regulation of membrane fluidity and permeability. The presence of the sulfate group introduces negative charges into the membrane, which can influence the distribution and activity of membrane proteins. Additionally, cholesteryl sulfate has been shown to modulate the activity of enzymes involved in lipid metabolism, such as cholesterol esterases and sulfatases.

Pharmacological Applications: The unique properties of cholesteryl sulfate have led to its exploration in various pharmacological contexts. In drug delivery systems, cholesteryl sulfate can be used as a surfactant or emulsifier to enhance the solubility and bioavailability of hydrophobic drugs. It has also been investigated for its potential as an adjuvant in vaccine formulations, where it can enhance immune responses by modulating the presentation of antigens to immune cells.

Recent Research Highlights: Recent studies have shed light on the potential therapeutic applications of cholesteryl sulfate. For instance, research published in the Journal of Biological Chemistry has demonstrated that cholesteryl sulfate can inhibit the replication of certain viruses by disrupting viral entry into host cells. Another study in Nature Communications reported that cholesteryl sulfate can enhance the efficacy of cancer immunotherapy by promoting the activation and proliferation of T-cells.

Safety and Toxicology: While cholesteryl sulfate is generally considered safe for use in biomedical applications, it is important to conduct thorough safety evaluations to ensure its compatibility with different biological systems. Studies have shown that at physiological concentrations, chlesteryl sulfate does not exhibit significant cytotoxicity or immunogenicity. However, higher concentrations may lead to membrane perturbations and cellular stress, highlighting the need for careful dose optimization.

Conclusion: Cholesteryl sulfate (CAS No. 120895-52-5) is a multifaceted compound with a wide range of applications in biomedical research and pharmaceutical development. Its unique chemical structure and biological properties make it an invaluable tool for understanding cellular processes and developing novel therapeutic strategies. As research continues to uncover new insights into its mechanisms of action, cholesteryl sulfate is poised to play an increasingly important role in advancing our understanding of health and disease.